Cas no 2227661-09-6 ((2S)-1-(2,5-dimethylphenyl)propan-2-ol)

• Product Name: (2S)-1-(2,5-dimethylphenyl)propan-2-ol
• CAS No: 2227661-09-6
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6233353
• PubChem ID: 94208297
• Update Time: 2025-10-31

(2S)-1-(2,5-dimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,5-dimethylphenyl)propan-2-ol
• EN300-1794230
• 2227661-09-6

• Inchi： 1S/C11H16O/c1-8-4-5-9(2)11(6-8)7-10(3)12/h4-6,10,12H,7H2,1-3H3/t10-/m0/s1
• InChI Key： HTWOELUGJNXJKV-JTQLQIEISA-N
• SMILES： O[C@@H](C)CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-(2,5-dimethylphenyl)propan-2-ol

Introduction to (2S)-1-(2,5-dimethylphenyl)propan-2-ol (CAS No. 2227661-09-6)

(2S)-1-(2,5-dimethylphenyl)propan-2-ol (CAS No. 2227661-09-6) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as (S)-1-(o-tolyl)propan-2-ol, is characterized by its unique structural features and potential applications in the development of pharmaceuticals and fine chemicals.

The chiral center at the carbon atom adjacent to the hydroxyl group imparts enantiomeric specificity to the molecule, making it a valuable building block in asymmetric synthesis. The presence of the dimethylphenyl substituent further enhances its utility in various chemical reactions, particularly in the formation of complex organic molecules with specific stereochemical configurations.

Recent studies have highlighted the importance of (2S)-1-(2,5-dimethylphenyl)propan-2-ol in the synthesis of bioactive compounds. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers utilized its chiral properties to achieve high enantioselectivity in the final products, which exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

In another significant development, a team of scientists from the University of California, San Francisco, reported the use of (S)-1-(o-tolyl)propan-2-ol in the synthesis of a new class of antiviral agents. The compound was used as a starting material to synthesize a series of derivatives that showed promising activity against several RNA viruses, including influenza and coronaviruses. The study, published in Antiviral Research, emphasized the potential of this compound as a lead molecule for further drug development.

The physical and chemical properties of (2S)-1-(2,5-dimethylphenyl)propan-2-ol have also been extensively studied. It is a colorless liquid with a molecular weight of 168.24 g/mol and a boiling point of approximately 180°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it suitable for use in various synthetic protocols.

In terms of synthetic methods, (S)-1-(o-tolyl)propan-2-ol can be prepared through several routes. One common approach involves the asymmetric reduction of 1-(o-tolyl)propenone using chiral catalysts such as BINAP-ruthenium complexes. This method provides high yields and excellent enantioselectivity, making it an attractive option for large-scale production.

The safety profile of (2S)-1-(2,5-dimethylphenyl)propan-2-ol has been evaluated in multiple studies. It is generally considered safe for use in laboratory settings when proper handling and storage procedures are followed. However, like many organic compounds, it should be handled with care to avoid skin contact and inhalation.

In conclusion, (S)-1-(o-tolyl)propan-2-ol (CAS No. 2227661-09-6) is a versatile chiral compound with significant potential in pharmaceutical and fine chemical applications. Its unique structural features and chiral properties make it an invaluable tool for researchers working on the development of new bioactive compounds. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in the future of medicinal chemistry.